Cas no 80591-54-4 (Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-)
80591-54-4 structure
Product Name:Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-
CAS No:80591-54-4
MF:C12H10Cl2N2
MW:253.127200603485
CID:705360
PubChem ID:12805249
Update Time:2025-04-19
Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)-
- 4,6-dichloro-3-(2,5-dimethylphenyl)pyridazine
- 80591-54-4
- DTXSID60510296
-
- Inchi: 1S/C12H10Cl2N2/c1-7-3-4-8(2)9(5-7)12-10(13)6-11(14)15-16-12/h3-6H,1-2H3
- InChI Key: JNPZRMMUFHKKJN-UHFFFAOYSA-N
- SMILES: ClC1C=C(N=NC=1C1C=C(C)C=CC=1C)Cl
Computed Properties
- Exact Mass: 252.0221037g/mol
- Monoisotopic Mass: 252.0221037g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 25.8Ų
Pyridazine, 4,6-dichloro-3-(2,5-dimethylphenyl)- Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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